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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d2

Cat. No.: B12385831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylguaiacol-d2, a deuterated

analog of the aromatic compound 4-ethylguaiacol. This document details its chemical structure,

physicochemical properties, and its primary application as an internal standard in quantitative

analytical methods.

Chemical Structure and Properties
4-Ethylguaiacol-d2, also known as 4-(ethyl-d2)-2-methoxyphenol, is a stable isotope-labeled

form of 4-ethylguaiacol. The deuterium atoms are located on the terminal methyl group of the

ethyl substituent at the 4-position of the guaiacol ring.

Structure:

The incorporation of deuterium atoms results in a higher molecular weight compared to the

non-deuterated form, which allows for its differentiation in mass spectrometry-based analytical

techniques. This property is fundamental to its use as an internal standard.

Quantitative Data
The key physicochemical properties of 4-Ethylguaiacol-d2 and its non-deuterated counterpart

are summarized in the table below for easy comparison.
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Property 4-Ethylguaiacol-d2 4-Ethylguaiacol Reference(s)

Chemical Formula C₉H₁₀D₂O₂ C₉H₁₂O₂ [1]

Molecular Weight 154.20 g/mol 152.19 g/mol [1]

CAS Number 1335401-59-6 2785-89-9 [1]

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid

Boiling Point ~234-236 °C (lit.) 234-236 °C (lit.)

Melting Point ~15 °C (lit.) 15 °C (lit.)

Density
~1.063 g/mL at 25 °C

(lit.)

1.063 g/mL at 25 °C

(lit.)

SMILES
OC1=CC=C(C([2H])C[

2H])C=C1OC
OCc1ccc(CC)cc1O [1]

Note: Some physical properties for the deuterated compound are estimated to be similar to the

non-deuterated form and are provided for reference.

Experimental Protocols
The primary application of 4-Ethylguaiacol-d2 is as an internal standard for the accurate

quantification of 4-ethylguaiacol in various matrices, particularly in food and beverage analysis,

such as wine.[2] Its chemical similarity to the analyte ensures that it behaves similarly during

sample preparation and analysis, thus correcting for variations in extraction efficiency and

instrument response.

General Protocol for Quantitative Analysis of 4-
Ethylguaiacol in Wine using GC-MS with 4-
Ethylguaiacol-d2 Internal Standard
This protocol outlines a general procedure for the determination of 4-ethylguaiacol in wine

samples.
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1. Materials and Reagents:

Wine sample

4-Ethylguaiacol-d2 internal standard solution (of known concentration)

4-Ethylguaiacol analytical standard for calibration curve

Organic solvent for extraction (e.g., dichloromethane, diethyl ether)

Sodium chloride (for salting out)

Anhydrous sodium sulfate (for drying)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Sample Preparation:

Take a precise volume of the wine sample (e.g., 10 mL).

Spike the sample with a known amount of the 4-Ethylguaiacol-d2 internal standard solution.

Add sodium chloride to the sample to increase the ionic strength and enhance the extraction

of the analyte into the organic phase.

Perform a liquid-liquid extraction by adding a specific volume of the organic solvent and

shaking vigorously.

Allow the phases to separate and carefully collect the organic layer.

Dry the organic extract over anhydrous sodium sulfate.

Concentrate the extract to a final volume under a gentle stream of nitrogen if necessary.

3. GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.
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The gas chromatograph separates the components of the sample based on their boiling

points and interactions with the column's stationary phase.

The mass spectrometer detects and quantifies the analyte and the internal standard.

Selected Ion Monitoring (SIM) mode is often used for higher sensitivity and selectivity,

monitoring characteristic ions for both 4-ethylguaiacol and 4-Ethylguaiacol-d2.

4. Data Analysis:

Identify the peaks corresponding to 4-ethylguaiacol and 4-Ethylguaiacol-d2 based on their

retention times and mass spectra.

Integrate the peak areas of the selected ions for both the analyte and the internal standard.

Calculate the response ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by analyzing a series of calibration standards containing known

concentrations of 4-ethylguaiacol and a constant concentration of the internal standard.

Determine the concentration of 4-ethylguaiacol in the wine sample by interpolating its

response ratio on the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
The following diagram illustrates the typical workflow for the quantitative analysis of 4-

ethylguaiacol using 4-Ethylguaiacol-d2 as an internal standard.
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Caption: Workflow for the quantitative analysis of 4-ethylguaiacol.

Synthesis Outline
While detailed, step-by-step synthesis protocols for 4-Ethylguaiacol-d2 are not readily available

in the public domain, a plausible synthetic route would involve the introduction of deuterium at

the ethyl group. One common method for deuteration is through the reduction of a suitable

precursor with a deuterated reducing agent.

A potential synthetic pathway could start from 4-acetylguaiacol. The acetyl group can be

reduced to an ethyl group using a deuterated reducing agent like lithium aluminum deuteride

(LiAlD₄) followed by a workup procedure. This would introduce the deuterium atoms at the ethyl

group. The final product would then be purified using standard techniques such as column

chromatography.

Conclusion
4-Ethylguaiacol-d2 is an essential tool for researchers and analytical chemists requiring precise

and accurate quantification of 4-ethylguaiacol. Its use as an internal standard in mass

spectrometry-based methods significantly improves the reliability of analytical data. This guide

provides the foundational technical information required for its effective application in a

research or quality control setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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